Cas no 2009460-56-2 (Methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate)

• Product Name: Methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate
• CAS No: 2009460-56-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6220887
• PubChem ID: 165842437
• Update Time: 2025-07-14

Methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2009460-56-2
• methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate
• EN300-700268
• Methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate

• Inchi： 1S/C13H22O3/c1-4-10-8-6-5-7-9-13(10)12(2,16-13)11(14)15-3/h10H,4-9H2,1-3H3
• InChI Key： YPESHSXSTPALMM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(C)C21CCCCCC2CC

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate

Comprehensive Overview of Methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate (CAS No. 2009460-56-2)

Methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate (CAS No. 2009460-56-2) is a specialized organic compound that has garnered significant interest in the fields of synthetic chemistry and material science. This spirocyclic compound features a unique molecular structure, combining a 1-oxaspiro[2.6]nonane core with ester and alkyl substituents. Its spirocyclic architecture makes it a valuable intermediate for designing complex molecules, particularly in pharmaceutical research and fragrance development.

The compound's CAS number 2009460-56-2 is frequently searched in chemical databases, reflecting its relevance in academic and industrial applications. Researchers often explore its synthetic pathways, including cyclization and esterification reactions, to optimize yield and purity. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis methods for such spirocyclic derivatives, aligning with global sustainability goals.

One of the most discussed topics related to Methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate is its potential role in flavor and fragrance formulations. The compound's ester functional group contributes to its volatility and aroma profile, making it a candidate for perfumery applications. Additionally, its structural complexity has led to investigations into its use as a chiral building block in asymmetric synthesis, a hot topic in modern organic chemistry.

From an SEO perspective, common queries include "synthesis of spirocyclic esters" and "applications of CAS 2009460-56-2." These keywords highlight the compound's interdisciplinary appeal. Analytical techniques such as NMR spectroscopy and mass spectrometry are often employed to characterize its purity and confirm its molecular structure, further emphasizing its importance in quality control.

In material science, the spirocyclic framework of this compound has been explored for its potential in polymer stabilization and liquid crystal development. Its thermal stability and conformational rigidity make it a promising candidate for high-performance materials. This aligns with growing demand for advanced functional materials in electronics and coatings industries.

Safety and handling of Methyl 4-ethyl-2-methyl-1-oxaspiro[2.6]nonane-2-carboxylate are also frequently addressed topics. While not classified as hazardous, proper laboratory practices are recommended when handling this compound, including the use of personal protective equipment (PPE) and adequate ventilation. Regulatory compliance, such as REACH and FDA guidelines, may apply depending on its end-use, particularly in consumer products.

In summary, CAS No. 2009460-56-2 represents a versatile and scientifically intriguing compound with broad applicability. Its spirocyclic design, coupled with functional group diversity, positions it at the intersection of multiple research domains. As synthetic methodologies advance and industrial demand grows, this compound is likely to remain a focal point in both academic and commercial settings.